Cas no 892416-62-5 ((7-{(3-chlorophenyl)methylsulfanyl}-14-methyl-5-(3-methylphenyl)-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol)

$(7-{(3-chlorophenyl)methylsulfanyl}-14-methyl-5-(3-methylphenyl)-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol structure$

892416-62-5 structure

Product Name:(7-{(3-chlorophenyl)methylsulfanyl}-14-methyl-5-(3-methylphenyl)-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol

CAS No:892416-62-5

Molecular Formula:C₂₆H₂₂ClN₃O₂S

Molecular Weight:475.989783763886

CID:5914561

PubChem ID:20900274

(7-{(3-chlorophenyl)methylsulfanyl}-14-methyl-5-(3-methylphenyl)-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol Properties

Names and Identifiers

- AKOS001927568
- 892416-62-5
- (7-{[(3-chlorophenyl)methyl]sulfanyl}-14-methyl-5-(3-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol
- [4-[(3-CHLOROBENZYL)SULFANYL]-9-METHYL-2-(3-METHYLPHENYL)-5H-PYRIDO[4',3':5,6]PYRANO[2,3-D]PYRIMIDIN-6-YL]METHANOL
- F6548-2457
- InChIKey： NCGSYQNMMFNGOB-UHFFFAOYSA-N
- Inchi： 1S/C26H22ClN3O2S/c1-15-5-3-7-18(9-15)24-29-25-22(11-21-19(13-31)12-28-16(2)23(21)32-25)26(30-24)33-14-17-6-4-8-20(27)10-17/h3-10,12,31H,11,13-14H2,1-2H3
- SMILES： ClC1=CC=CC(=C1)CSC1=C2C(=NC(C3C=CC=C(C)C=3)=N1)OC1C(C)=NC=C(CO)C=1C2

Computed Properties

Exact Mass: 475.1121258g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 5
Monoisotopic Mass: 475.1121258g/mol
Heavy Atom Count: 33
Complexity: 645
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.5
Topological Polar Surface Area: 93.4Å²

(7-{(3-chlorophenyl)methylsulfanyl}-14-methyl-5-(3-methylphenyl)-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Life Chemicals	F6548-2457-2μmol	(7-{[(3-chlorophenyl)methyl]sulfanyl}-14-methyl-5-(3-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol	892416-62-5		2μmol	$57.0	2023-09-08